Cas no 5928-72-3 (Benzenesulfonicacid, hydrate (2:3))

• Product Name: Benzenesulfonicacid, hydrate (2:3)
• CAS No: 5928-72-3
• MF: C₁₂H₁₈O₉S₂
• MW: 370.39592218399
• CID: 386850
• PubChem ID: 57358281
• Update Time: 2025-04-19

Benzenesulfonicacid, hydrate (2:3) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, hydrate (2:3)
• BENZENESULFONIC ACID MONOHYDRATE
• BENZENESULFONIC ACID HYDRATE
• BENZENESULFONIC ACID,1,5-HYDRATE
• PHENOLSULFONIC ACID,HYDRATE
• PHENYLSULFONIC ACID,HYDRATE
• Benzenesulfonic acid, hydrate (2:3)
• 425795DP0Y
• Benzenesulfonic acid sesquihydrate
• 5928-72-3
• Q27258487
• Benzenesulfonic acid, sesquihydrate
• Benzenesulfonic acid 1.5 hydrate
• Benzenesulfonic acid sesquihydrate [MI]
• starbld0006947
• UNII-425795DP0Y

• Inchi： 1S/2C6H6O3S.3H2O/c2*7-10(8,9)6-4-2-1-3-5-6;;;/h2*1-5H,(H,7,8,9);3*1H2
• InChI Key： HYSWQRQDKRNNIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)O.S(C1C=CC=CC=1)(=O)(=O)O.O.O.O

Computed Properties

• Exact Mass: 176.01400
• Monoisotopic Mass: 370.03922449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Melting Point: 42-49 °C(lit.)
• PSA: 71.98000
• LogP: 1.94980

Benzenesulfonicacid, hydrate (2:3) Security Information

• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22